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Compound of Interest

Compound Name: Sulfosuccinate

Cat. No.: B1259242

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the application of sulfosuccinate surfactants in
Enhanced Oil Recovery (EOR). It includes a summary of their performance, experimental
protocols for their evaluation, and visualizations of their mechanisms and workflows.

Sulfosuccinate surfactants are a class of anionic surfactants that have garnered significant
interest in chemical EOR due to their ability to significantly reduce the interfacial tension (IFT)
between oil and water.[1][2][3] This reduction in IFT is a primary mechanism for mobilizing
residual oil trapped in reservoir pores after primary and secondary recovery methods.[2][3][4][5]
[6] Additionally, these surfactants can alter the wettability of reservoir rock, making it more
water-wet, which further aids in oil displacement.[2][3][4][7]

The effectiveness of sulfosuccinate surfactants is influenced by various reservoir conditions,
including temperature, salinity, and the chemical composition of the crude oil.[8][9][10]
Therefore, careful selection and formulation are crucial for successful field application.

Data Presentation

The performance of various sulfosuccinate surfactants and their formulations in EOR
applications is summarized in the tables below.

Table 1: Performance of Selected Sulfosuccinate Surfactants in Enhanced Oil Recovery
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. Key Additional Oil
Surfactant Reservoir/Core
Performance Recovery (% Reference
Type Type .
Metrics OO0IP)
Di-tridecyl Tertiary Oil
sulfosuccinic Berea Sandstone  Recovery (TOR) 15% [11][12][13]
acid ester evaluation
IFT Reduction:
0.005 - 0.05
mN/m (single);
Sodium salt of 0.0006 - 0.001
dimethylamyl Limestone mN/m (in 22 - 40% (as part [14]
sulfosuccinate Sandpack mixture); of ASP flood)
(XOF 201) Wettability
Alteration: 65-
81% reduction in
contact angle
Can lower IFT to
ultralow values in
low salinity
) ) conditions.[1]
Dioctyl sodium B ]
) Critical Micelle
sulfosuccinate )
-~ Concentration N
(DOSS) / Not specified Not specified [1][15]
(CMQ)
Aerosol-OT )
determined to be
(AOT) .
0.17% in
deionized water
and 0.125% in
saltwater.[15]
Formulations
) designed for
Blends of diester _ _
» varying brine N
and monoester Not specified N Not specified [8][9]
_ compositions
sulfosuccinates
and
temperatures.
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Table 2: Interfacial Tension (IFT) Reduction by Sulfosuccinate Formulations

Surfactant

Formulation

Salinity/Bri
Oil Type he
Condition

Temperatur
e

Interfacial
Tension
(mN/m)

Reference

Sodium salt
of
dimethylamyl
sulfosuccinat

e (single)

Malaysian

Not specified
Crude

Not specified

0.005 - 0.05

[14]

Mixture of
sulfosuccinat
e and
extended
sulfated
sodium

surfactants

Malaysian

Not specified
Crude

Not specified

0.0006 -
0.001

[14]

Aerosol OT
(AOT) /
Dioctyl
sodium
sulfosuccinat

e

Various crude o
_ Low salinity
oils

Not specified

Ultralow

values

[1]

Anionic
surfactant
(Aerosol OT
or AOT)

Crude oils
with varying Low salinity

properties

Not specified

Ultralow

values

[1]

Experimental Protocols

Detailed methodologies for key experiments cited in the evaluation of sulfosuccinate
surfactants for EOR are provided below.

Interfacial Tension (IFT) Measurement
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Objective: To determine the IFT between the crude oil and the aqueous surfactant solution.
Ultralow IFT (typically < 10—3 mN/m) is a key criterion for effective EOR surfactants.[4]

Apparatus: Spinning Drop Tensiometer (e.g., Kruss Spinning Drop Tensiometer).[14]

Procedure:

A capillary tube is filled with the denser phase (typically the aqueous surfactant solution).

A small droplet of the less dense phase (crude oll) is introduced into the capillary tube.[14]

The tube is rotated at a high speed. The centrifugal force elongates the oil droplet.

The shape of the elongated droplet is captured by a camera and analyzed by software.

The IFT is calculated from the droplet shape, the rotational speed, and the density difference
between the two phases.

Measurements are taken over time until an equilibrium IFT value is reached.

Wettability Alteration Assessment (Contact Angle
Measurement)

Objective: To evaluate the ability of the surfactant solution to alter the wettability of the reservoir
rock from oil-wet to water-wet.

Apparatus: Drop Shape Analyzer.[14]

Procedure:

A polished surface of the reservoir rock (e.g., limestone or sandstone) is prepared.

The rock surface is aged in crude oil to simulate oil-wet reservoir conditions.

The aged rock is submerged in the surfactant solution.

A droplet of crude oil is placed on the rock surface within the surfactant solution.
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e The angle formed at the three-phase (oil-water-solid) contact point is measured. This is the
contact angle.

» A significant reduction in the contact angle (towards < 90°) indicates a shift towards water-
wet conditions.[14]

Core Flooding Test for Oil Recovery Evaluation

Objective: To simulate the surfactant flooding process in a reservoir core sample and quantify
the additional oil recovery.

Apparatus: Core flooding system, which includes a core holder, fluid injection pumps, pressure
transducers, and effluent collectors.[16]

Procedure:

o Core Preparation: A cylindrical core sample from the reservoir rock (or a synthetic core like
Berea sandstone) is cleaned and its porosity and permeability are determined.[12][13]

e Saturation: The core is first saturated with brine (synthetic reservoir water).

« Oil Injection: Crude ol is injected into the core until no more brine is produced, establishing
the initial oil saturation (Soi).

o Water Flooding: Brine is injected into the core to simulate secondary recovery, until olil
production ceases. The oil saturation at this point is the residual oil saturation after water
flooding (Sorw).

o Surfactant Flooding: A slug of the sulfosuccinate surfactant solution is injected into the
core. This is often followed by a polymer solution to control mobility and improve sweep
efficiency (Surfactant-Polymer or SP flooding).[12][13][17]

o Extended Water Flooding: Brine is injected again to push the surfactant and mobilized oll
through the core.

o Data Collection: The volume of oil and water produced is continuously measured.
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» Calculation: The additional oil recovery is calculated as the percentage of the original oil in
place (OOIP) that was recovered during the surfactant and subsequent floods.

Phase Behavior Studies

Objective: To determine the optimal surfactant formulation that forms a stable microemulsion
with the crude oil and brine, which is crucial for achieving ultralow IFT.[18][19]

Apparatus: Glass pipettes or test tubes, oven for temperature control.
Procedure:

o A series of glass pipettes are prepared, each containing a fixed ratio of the surfactant
solution and crude oil (e.g., a water-oil ratio of 1).

e The salinity of the brine in the surfactant solution is varied across the pipettes to create a
salinity gradient.

e The pipettes are sealed and gently agitated to mix the phases.

e They are then placed in an oven at reservoir temperature and allowed to equilibrate for a
period of days to weeks.[20]

e The phase behavior is observed and classified according to the Winsor classification (Type |,
11, 111, or 1V).[18]

o Winsor Type |: A microemulsion in equilibrium with an excess oil phase.
o Winsor Type Il: A microemulsion in equilibrium with an excess water phase.

o Winsor Type IlI: A middle-phase microemulsion in equilibrium with both excess oil and
water phases. This is the desired state for EOR as it corresponds to the lowest IFT.[18][21]

e The formulation that produces a stable Winsor Type Il microemulsion at the target reservoir
salinity and temperature is considered optimal.

Visualizations
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Caption: Mechanism of sulfosuccinate surfactants in EOR.

Experimental Workflow
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Caption: Experimental workflow for EOR surfactant screening.

Structure-Performance Relationship
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Caption: Relationship between surfactant structure and performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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